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Compound of Interest

Compound Name: Gossypin

Cat. No.: B190354

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro experimental design for
studying the biological activities of gossypin, a flavonoid with significant therapeutic potential.
The protocols detailed below are based on established methodologies and are intended to
assist in the investigation of gossypin's anti-cancer, anti-inflammatory, and antioxidant
properties.

Overview of Gossypin's Bioactivity

Gossypin, a flavone glycoside isolated from plants like Hibiscus vitifolius, has demonstrated a
range of pharmacological effects.[1][2][3] In vitro studies have highlighted its potent anti-cancer
activity, which is attributed to its ability to induce apoptosis (programmed cell death),
autophagy, and cell cycle arrest in various cancer cell lines.[4][5][6] Furthermore, gossypin
exhibits anti-inflammatory and antioxidant properties, suggesting its potential in the
management of inflammatory diseases and conditions associated with oxidative stress.[2][7][8]

Quantitative Data Summary

The following tables summarize the quantitative data from various in vitro studies on gossypin,
providing a comparative overview of its efficacy in different cell lines and assays.

Table 1: Anti-proliferative Activity of Gossypin (IC50 Values)
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. Assay
Cell Line Cancer Type IC50 Value . Reference
Duration
L929 Fibrosarcoma 30 uM 72 hours [9]
Colorectal
HT-29 42.5 uM 72 hours 9]
Cancer
Chronic
K562 Myelogenous 45.1 uM 72 hours 9]
Leukemia
PC-3 Prostate Cancer 90 pg/mL Not Specified [10]
Table 2: Antioxidant Activity of Gossypin
Assay Activity Measurement Reference
DPPH Radical
_ Moderate TEAC: 41.68 mM/g [11][12]
Scavenging
Ferric Reducing
Antioxidant Power Robust TEAC: 126.28 mM/g [11]
(FRAP)
Superoxide Radical o
) 50% inhibition 3 pg/mL [9]
Scavenging
Hydroxyl Radical o
) 50% inhibition 41 pg/mL [9]
Scavenging
Nitric Oxide Radical o
50% inhibition 12 pg/mL [9]

Scavenging

Signaling Pathways Modulated by Gossypin

Gossypin exerts its biological effects by modulating several key signaling pathways. The
diagrams below, generated using the DOT language, illustrate these pathways.
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Caption: Gossypin-induced apoptosis via the MAPK/JINK pathway.
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Caption: Gossypin-induced G2/M cell cycle arrest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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